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The following table summarizes key quantitative data on Capzimin's inhibition potency (IC₅₀) across its

primary target and related enzymes.

Enzyme Target Enzyme Family
Reported
IC₅₀

Selectivity (Fold vs.
Rpn11)

Notes

Rpn11
(POH1/PSMD14)

JAMM
Metalloprotease

0.34 μM (Primary Target) [1]

BRCC36 JAMM
Metalloprotease

2.3 μM ~7-fold less selective [1]

AMSH JAMM
Metalloprotease

4.5 μM ~13-fold less
selective

[1]

CSN5 JAMM
Metalloprotease

30 μM ~80-fold more
selective

[1] [2]

Glyoxalase I (GLO1) Metalloenzyme 43 μM ~125-fold more
selective

Non-JAMM
enzyme [1]

HDAC6, MMP2,
MMP12, hCAII

Various
Metalloenzymes

>100 μM > 2 logs (~100-fold)
more selective

[1]

The diagram below illustrates the core mechanism of action and primary selectivity of Capzimin.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://www.smolecule.com/products/s2728078?utm_src=pdf-interest
https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00480/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5570473/
https://www.smolecule.com/products/s2728078?utm_src=pdf-body
https://www.smolecule.com/products/s2728078?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Capzimin

Rpn11 (POH1/PSMD14)
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 Potently Inhibits

Other JAMM Proteases
(BRCC36, AMSH)

Weak Inhibition

 Moderately Inhibits

CSN5
Minimal Inhibition
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Non-JAMM Metalloenzymes
(HDAC6, MMPs, etc.)
Negligible Inhibition

 Does Not Inhibit

Stabilization of Proteasome
Substrates

 Leads to

Unfolded Protein
Response (UPR)

Anti-proliferative
Effects
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Key Insights for Experimental Design

Primary Mechanism: Capzimin inhibits Rpn11 by chelating the catalytic Zn²⁺ ion in its JAMM
domain [1] [3]. This activity is uncompetitive, meaning Capzimin preferentially binds to the enzyme-

substrate complex, which may contribute to its specificity [1].
Interpretation of the Data: The selectivity profile suggests that observed cellular phenotypes at

lower concentrations are likely due to on-target Rpn11 inhibition. Effects on other JAMM proteases
like BRCC36 and AMSH might occur at higher doses.

Positive Control for Specificity: The high selectivity over CSN5 is a key differentiator. If your
experiment involves CSN5-related pathways, Capzimin's lack of effect can serve as a strong

negative control [1] [2].
Recommended Best Practices:

Use the Lowest Effective Concentration: Begin with low micromolar concentrations (e.g., 1-
10 µM) to minimize potential off-target effects on other JAMM proteases.

Employ a Zinc Rescue Experiment: To confirm that an observed effect is due to
metalloenzyme inhibition, consider supplementing the medium with a cell-permeable zinc

source (e.g., ZnCl₂). A reduction in the inhibitor's effect supports an on-target mechanism [1].
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Include Complementary Tools: Validate key findings using genetic approaches (e.g., Rpn11

siRNA/shRNA) alongside pharmacological inhibition to ensure phenotype consistency.

Experimental Protocol: Assessing Rpn11 Inhibition in
Cells

This protocol outlines a standard method to evaluate the on-target efficacy of Capzimin in a cellular model.

Seed and Culture
Cancer Cell Lines

Treat with Capzimin
(Recommended: 1-20 µM)

Incubate (e.g., 4-24h)

Lyse Cells and
Perform Immunoblotting

Probe for Accumulation of:
- Polyubiquitinated Proteins

- Known Proteasome Substrates
(e.g., p21, Cyclins)

Assess Downstream Effects:
- Unfolded Protein Response (UPR) markers

- Cell Viability/Proliferation
- Apoptosis markers

Click to download full resolution via product page

Expected Outcomes: Successful Rpn11 inhibition should lead to the stabilization of polyubiquitinated

proteins and specific proteasome substrates, induction of the unfolded protein response (UPR), and
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ultimately, anti-proliferative and pro-apoptotic effects in sensitive cells, including some bortezomib-

resistant cancer cell lines [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b2728078#capzimin-off-target-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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